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Compound of Interest

Compound Name: RI-61

Cat. No.: B1680615

Initial investigations into the biological targets and signaling pathways of a compound
designated RI-61 have revealed a significant discrepancy in its reported identity and a notable
absence of published scientific data. While marketed as a peptide with potential therapeutic
applications in headache and migraine, a thorough review of scientific literature and databases
fails to provide the necessary evidence to construct a detailed technical guide on its
mechanism of action.

Commercial suppliers identify RI-61 as a peptide with the amino acid sequence Pro-His-Pro-
Phe-His-Leu-Phe-Val-Phe. It is assigned the CAS number 95034-26-7 and is purported to
alleviate headache symptoms through the modulation of neurotransmitter activity. However, this
claim is not substantiated by any publicly available peer-reviewed research. One vendor has
also inaccurately associated RI-61 with sumatriptan succinate, a well-established serotonin 5-
HT1B/1D receptor agonist used in migraine treatment. The molecular formula
(C60H77N13010) and molecular weight (1140.33 g/mol ) attributed to the RI-61 peptide are
inconsistent with those of sumatriptan succinate, indicating a clear misidentification.

A comprehensive search for the peptide sequence "Pro-His-Pro-Phe-His-Leu-Phe-Val-Phe" in
scientific databases has not yielded any studies detailing its biological targets, binding affinities,
or the specific signaling pathways it may influence. The vague assertion that it "modulates the
action of neurotransmitters"” lacks the scientific rigor required for a technical whitepaper aimed
at researchers and drug development professionals. Without primary literature, it is impossible
to provide the quantitative data, detailed experimental protocols, and signaling pathway
diagrams mandated by the user's request.
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Due to the lack of verifiable scientific information, a detailed technical guide on the core
biological targets and pathways of RI-61 cannot be produced at this time. The scientific
community awaits published research to elucidate the specific molecular interactions and
downstream effects of the peptide currently marketed as RI-61. Until such data becomes
available, its biological function remains speculative.

 To cite this document: BenchChem. [Unraveling RI-61: A Peptide with Ambiguous Biological
Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680615#ri-61-biological-targets-and-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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